Cas no 115714-40-4 (3,5-dibromo-1-ethylpyrazin-2(1H)-one)

3,5-dibromo-1-ethylpyrazin-2(1H)-one structure
115714-40-4 structure
Product Name:3,5-dibromo-1-ethylpyrazin-2(1H)-one
CAS No:115714-40-4
MF:C6H6Br2N2O
MW:281.932639598846
CID:2105844
PubChem ID:19856557
Update Time:2025-04-21

3,5-dibromo-1-ethylpyrazin-2(1H)-one Chemical and Physical Properties

Names and Identifiers

    • 3,5-dibromo-1-ethylpyrazin-2(1H)-one
    • 1-ethyl-3,5-dibromo-pyrazin-2-one
    • DA-15197
    • KEENBFXSNXLNCJ-UHFFFAOYSA-N
    • 1-ethyl-3,5-dibromopyrazin-2-one
    • SCHEMBL925383
    • 115714-40-4
    • Inchi: 1S/C6H6Br2N2O/c1-2-10-3-4(7)9-5(8)6(10)11/h3H,2H2,1H3
    • InChI Key: KEENBFXSNXLNCJ-UHFFFAOYSA-N
    • SMILES: BrC1C(N(C=C(N=1)Br)CC)=O

Computed Properties

  • Exact Mass: 281.88264Da
  • Monoisotopic Mass: 279.88469Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 247
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 32.7Ų
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